(3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone

• IUPAC Name: (3S)-3-[[5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]amino]azepan-2-one
• InChI: InChI=1S/C14H17N5O2/c1-9-17-14(21-19-9)10-5-6-12(16-8-10)18-11-4-2-3-7-15-13(11)20/h5-6,8,11H,2-4,7H2,1H3,(H,15,20)(H,16,18)/t11-/m0/s1
• InChI Key: KDMKTVJULSXYNY-NSHDSACASA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=C(C=C2)NC3CCCCNC3=O
• Isomeric SMILES: CC1=NOC(=N1)C2=CN=C(C=C2)N[C@H]3CCCCNC3=O
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

(3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ((3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in cancer growth or inflammation.
Biochemical and Physiological Effects
Studies have shown that ((3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer growth, as well as reduce inflammation in animal models. Additionally, it has been shown to have low toxicity and high solubility, making it a potentially viable candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of ((3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone for lab experiments is its high solubility, which allows for easy preparation of solutions for testing. Additionally, its low toxicity makes it a safer alternative to other compounds that may have harmful side effects. However, one limitation is that its mechanism of action is not fully understood, which may hinder further research into its potential therapeutic applications.

Future Directions

There are several future directions for research on ((3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone. One direction is to further investigate its potential as an antitumor agent, with studies focusing on its ability to inhibit cancer growth in vivo. Another direction is to explore its potential as an anti-inflammatory agent, with studies investigating its efficacy in reducing inflammation in human subjects. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

((3S)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone)-3-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-pyridinyl]amino}-2-azepanone has been studied for its potential therapeutic applications in various fields of research. It has been investigated as a potential antitumor agent, with studies showing its ability to inhibit the growth of cancer cells. Additionally, it has been studied for its potential as an anti-inflammatory agent, with research suggesting its ability to reduce inflammation in animal models.